Cas no 941243-51-2 (2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile)

2-4-(Piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile is a heterocyclic compound featuring a 1,3-oxazole core substituted with a piperidine-1-sulfonylphenyl group and a pyrrolidinyl moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The sulfonyl and nitrile functionalities enhance its reactivity and binding affinity, while the piperidine and pyrrolidine rings contribute to solubility and conformational flexibility. Its well-defined synthetic route allows for further derivatization, making it a versatile intermediate for drug discovery. The compound’s stability and purity profile support its use in high-throughput screening and structure-activity relationship studies.
2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile structure
941243-51-2 structure
Product Name:2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile
CAS No:941243-51-2
MF:C19H22N4O3S
MW:386.467982769012
CID:5429987
Update Time:2025-10-05

2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-piperidin-1-ylsulfonylphenyl)-5-pyrrolidin-1-yl-1,3-oxazole-4-carbonitrile
    • 4-Oxazolecarbonitrile, 2-[4-(1-piperidinylsulfonyl)phenyl]-5-(1-pyrrolidinyl)-
    • 2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile
    • Inchi: 1S/C19H22N4O3S/c20-14-17-19(22-10-4-5-11-22)26-18(21-17)15-6-8-16(9-7-15)27(24,25)23-12-2-1-3-13-23/h6-9H,1-5,10-13H2
    • InChI Key: AASMQEJCJQPWTR-UHFFFAOYSA-N
    • SMILES: O1C(N2CCCC2)=C(C#N)N=C1C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile Pricemore >>

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Additional information on 2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile

Research Briefing on 2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile (CAS: 941243-51-2)

The compound 2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile (CAS: 941243-51-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this oxazole derivative as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the piperidine-1-sulfonyl and pyrrolidin-1-yl moieties contribute to its high binding affinity and selectivity. Computational docking studies further support its interaction with key residues in the ATP-binding pocket of target kinases.

In vitro assays demonstrate that 941243-51-2 exhibits nanomolar inhibitory activity against several kinase targets, including those implicated in cancer cell proliferation and immune response modulation. Notably, its pharmacokinetic profile, as evaluated in rodent models, shows favorable oral bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

Mechanistic studies using transcriptomic and proteomic approaches have elucidated downstream signaling pathways affected by this compound. These findings suggest its potential utility in combination therapies, particularly in overcoming resistance to existing kinase inhibitors. However, challenges such as off-target effects and optimal dosing regimens remain to be addressed in ongoing research.

In conclusion, 2-4-(piperidine-1-sulfonyl)phenyl-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile represents a chemically novel and biologically active scaffold with significant therapeutic potential. Future research directions include structural optimization to enhance selectivity and comprehensive toxicological evaluations to advance its translational prospects.

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